Cas no 866430-20-8 (3-Pyridazinamine, 5-(3-bromophenyl)-N,N-dimethyl-)

• Product Name: 3-Pyridazinamine, 5-(3-bromophenyl)-N,N-dimethyl-
• CAS No: 866430-20-8
• MF: C₁₂H₁₂BrN₃
• MW: 278.14778137207
• CID: 4260447
• Update Time: 2025-10-31

3-Pyridazinamine, 5-(3-bromophenyl)-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinamine, 5-(3-bromophenyl)-N,N-dimethyl-

• Inchi： 1S/C12H12BrN3/c1-16(2)12-7-10(8-14-15-12)9-4-3-5-11(13)6-9/h3-8H,1-2H3
• InChI Key： JMXJXXYVELWEHX-UHFFFAOYSA-N
• SMILES： C1(N(C)C)=NN=CC(C2=CC=CC(Br)=C2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-Pyridazinamine, 5-(3-bromophenyl)-N,N-dimethyl-

3-Pyridazinamine, 5-(3-bromophenyl)-N,N-dimethyl-: A Comprehensive Overview

The compound 3-Pyridazinamine, 5-(3-bromophenyl)-N,N-dimethyl- (CAS No. 866430-20-8) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyridazine derivatives, which are known for their unique electronic properties and structural versatility. The presence of the pyridazine ring, a six-membered aromatic ring with two nitrogen atoms at positions 1 and 2, forms the core structure of this compound. The substituents attached to this core—specifically, the 3-bromophenyl group at position 5 and the N,N-dimethylamino group—play a crucial role in determining its chemical reactivity, electronic properties, and potential applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 3-Pyridazinamine, 5-(3-bromophenyl)-N,N-dimethyl- through various methodologies. One notable approach involves the use of transition metal-catalyzed coupling reactions, such as the Suzuki-Miyaura coupling, which allows for the efficient formation of carbon-carbon bonds between aryl halides and boronic acids. This method has been widely adopted due to its high yield and selectivity, making it a cornerstone in the synthesis of complex aromatic compounds like this one.

The electronic properties of 3-Pyridazinamine, 5-(3-bromophenyl)-N,N-dimethyl- have been extensively studied using computational chemistry techniques. Researchers have employed density functional theory (DFT) calculations to analyze its molecular orbitals, electron distribution, and reactivity patterns. These studies have revealed that the compound exhibits a unique combination of electron-withdrawing and electron-donating groups, which can be exploited in designing novel materials for optoelectronic applications.

In terms of applications, 3-Pyridazinamine, 5-(3-bromophenyl)-N,N-dimethyl- has shown promise in the field of organic electronics. Its ability to form stable charge transfer complexes with other organic semiconductors makes it a potential candidate for use in organic field-effect transistors (OFETs) and photovoltaic devices. Additionally, its bromine substituent introduces a degree of solubility in organic solvents, which is advantageous for processing into thin films or blends.

Recent studies have also explored the use of 3-Pyridazinamine, 5-(3-bromophenyl)-N,N-dimethyl- as a building block for supramolecular assemblies. By leveraging its ability to form hydrogen bonds and π-π interactions, researchers have successfully synthesized self-assembled monolayers (SAMs) and nanofibers with tailored properties. These assemblies exhibit potential applications in sensing technologies and drug delivery systems.

The synthesis of 3-Pyridazinamine, 5-(3-bromophenyl)-N,N-dimethyl- involves a multi-step process that begins with the preparation of pyridazine derivatives. The introduction of the bromine substituent at position 5 is typically achieved through electrophilic aromatic substitution reactions using bromine gas or N-bromosuccinimide (NBS). Subsequent alkylation or acylation steps are employed to introduce the dimethylamino group at position 1 or 2 of the pyridazine ring.

One area where 3-Pyridazinamine, 5-(3-bromophenyl)-N,N-dimethyl- has garnered significant attention is in medicinal chemistry. Its structural similarity to certain bioactive molecules suggests that it could serve as a lead compound for drug discovery efforts targeting various therapeutic areas. Researchers are currently investigating its potential as an anti-inflammatory agent or as a modulator of cellular signaling pathways.

The environmental impact and sustainability aspects of 3-Pyridazinamine, 5-(3-bromophenyl)-N,N-dimethyl- are also under scrutiny. Studies are being conducted to assess its biodegradability and toxicity profiles under different environmental conditions. Understanding these parameters is crucial for ensuring that its production and use align with green chemistry principles.

In conclusion, 3-Pyridazinamine, 5-(3-bromophenyl)-N,N-dimethyl- (CAS No. 866430-20-8) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure enables it to serve as both a functional material and a building block for advanced chemical systems. As research continues to uncover new insights into its properties and capabilities, this compound is poised to play an increasingly important role in both academic and industrial settings.